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Compound of Interest

Compound Name: lvisol
CAS No.: 11132-71-1
Cat. No.: B1173408

Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of Ivisol,

a disinfectant containing the active ingredients Chlorocresol and Clorophene. Adherence to
these procedures is critical for ensuring the safety of laboratory personnel and protecting the
environment. This guide is intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

» Ensure an ANSI-approved eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):

* Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).
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o Eye Protection: Use chemical safety goggles or a face shield.
e Lab Coat: A lab coat or other protective garment is mandatory to prevent skin contact.

Quantitative Data of Active Ingredients

The following table summarizes key quantitative data for the active ingredients in lIvisol,
compiled from various safety data sheets.

Chlorocresol (4-chloro-3- Clorophene (2-benzyl-4-
Property
methylphenol) chlorophenol)
CAS Number 59-50-7 120-32-1
Molecular Formula CsH7CIO C13H11CIO
Molecular Weight 142.58 g/mol [1][2] 218.68 g/mol [3]
Pinkish to white crystalline ) )
Appearance ] White to pale yellow solid[5]
solid[1][4]
Melting Point 64-66 °C[1][4] 46-49 °C[6]
Boiling Point 235 °C[2][7] 160-162 °CJ6]
Water Solubility 3.8 g/L (25°C)[7] 0.12 g/L[6]
Log P (octanol/water) 3.1[1] Not available

Ilvisol Disposal Decision Pathway

The following diagram outlines the decision-making process for the proper disposal of Ivisol
waste.
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[ Start: Ivisol Waste Generated ]

'

Liquid Ivisol Waste Solid Waste (e.g., contaminated wipes, PPE) Empty Ivisol Container

Decontaminate Container
(e.g., triple rinse with appropriate solvent)

Dispose of as non-hazardous
recyclable waste (check local regulations)

Collect in a designated, labeled,
and sealed hazardous waste container

Segregate from incompatible wastes

Dispose of through a licensed
hazardous waste disposal facility

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1173408/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1173408?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methylphenol
https://en.wikipedia.org/wiki/P-Chlorocresol
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorophene
https://cameochemicals.noaa.gov/chemical/2885
https://cymitquimica.com/cas/120-32-1/
https://www.chembk.com/en/chem/Chlorophene
https://www.industrialchemicals.gov.au/sites/default/files/2022-01/EVA00061%20-%20Evaluation%20statement%20-%2014%20January%202022%20%5B1871%20KB%5D.pdf
https://www.benchchem.com/product/b1173408/docs#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/product/b1173408/docs#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/product/b1173408/docs#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/product/b1173408/docs#essential-guide-to-the-proper-disposal-of-ivisol
https://www.benchchem.com/product/b1173408?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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